N-(3,4-dimethoxybenzyl)-4-ethylbenzamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-4-ethylbenzamide
• InChI: InChI=1S/C18H21NO3/c1-4-13-5-8-15(9-6-13)18(20)19-12-14-7-10-16(21-2)17(11-14)22-3/h5-11H,4,12H2,1-3H3,(H,19,20)
• InChI Key: VLYSGGYDCDOODM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(3,4-dimethoxybenzyl)-4-ethylbenzamide is a small molecule that has been developed as a potential therapeutic agent for the treatment of various diseases. It belongs to the class of compounds known as benzamides, which have been studied for their potential therapeutic applications in cancer, inflammation, and other diseases.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxybenzyl)-4-ethylbenzamide involves its ability to target specific signaling pathways and enzymes involved in various disease processes. For example, in cancer, it targets the PI3K/Akt/mTOR pathway, which is involved in cell growth and proliferation. In inflammation, it targets the NF-κB pathway, which is involved in the regulation of inflammatory responses. In neurodegenerative disorders, it targets the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and neuronal damage.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the disease and the specific signaling pathways and enzymes targeted. In cancer, it inhibits the growth and proliferation of cancer cells, induces apoptosis, and reduces tumor growth. In inflammation, it reduces inflammation and oxidative stress, and improves tissue function. In neurodegenerative disorders, it protects against neuronal damage, reduces inflammation, and improves cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,4-dimethoxybenzyl)-4-ethylbenzamide in lab experiments include its specificity for certain signaling pathways and enzymes, its ability to target multiple disease processes, and its potential therapeutic applications in various diseases. The limitations include its potential toxicity, its limited solubility in water, and the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the study of N-(3,4-dimethoxybenzyl)-4-ethylbenzamide, including:
1. Further studies to determine its efficacy and safety in humans.
2. Development of more efficient synthesis methods for large-scale production.
3. Identification of new disease targets and signaling pathways for potential therapeutic applications.
4. Investigation of its potential use in combination with other therapeutic agents for synergistic effects.
5. Exploration of its potential applications in other diseases, such as metabolic disorders and cardiovascular diseases.
In conclusion, this compound is a promising compound that has been studied for its potential therapeutic applications in various diseases. Its specificity for certain signaling pathways and enzymes, its ability to target multiple disease processes, and its potential therapeutic applications make it an attractive candidate for further study. However, more research is needed to determine its efficacy and safety in humans, and to identify new disease targets and signaling pathways for potential therapeutic applications.

Scientific Research Applications

N-(3,4-dimethoxybenzyl)-4-ethylbenzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer, it has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In inflammation, it has been shown to reduce inflammation and oxidative stress by regulating the activity of certain enzymes. In neurodegenerative disorders, it has been shown to protect against neuronal damage and improve cognitive function.